Cas no 2228915-44-2 (4-methoxy-2-(3-methoxyazetidin-3-yl)methylpyridine)

• Product Name: 4-methoxy-2-(3-methoxyazetidin-3-yl)methylpyridine
• CAS No: 2228915-44-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6536518
• PubChem ID: 165651698
• Update Time: 2025-06-07

4-methoxy-2-(3-methoxyazetidin-3-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-(3-methoxyazetidin-3-yl)methylpyridine
• EN300-1776360
• 2228915-44-2
• 4-methoxy-2-[(3-methoxyazetidin-3-yl)methyl]pyridine

• Inchi： 1S/C11H16N2O2/c1-14-10-3-4-13-9(5-10)6-11(15-2)7-12-8-11/h3-5,12H,6-8H2,1-2H3
• InChI Key： VCIIEJPWDQSTQJ-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=C(C=CN=2)OC)CNC1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-methoxy-2-(3-methoxyazetidin-3-yl)methylpyridine

Introduction to 4-methoxy-2-(3-methoxyazetidin-3-yl)methylpyridine (CAS No. 2228915-44-2)

4-methoxy-2-(3-methoxyazetidin-3-yl)methylpyridine (CAS No. 2228915-44-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. The combination of a pyridine ring and an azetidine moiety, along with the methoxy substituents, contributes to its distinctive pharmacological properties.

The pyridine ring is a fundamental structure in many biologically active compounds due to its ability to form hydrogen bonds and its electron-withdrawing properties. In the case of 4-methoxy-2-(3-methoxyazetidin-3-yl)methylpyridine, the presence of the methoxy groups on both the pyridine and azetidine rings enhances its lipophilicity and solubility, which are crucial for its bioavailability and cellular uptake. The azetidine ring, a four-membered heterocycle, imparts additional conformational rigidity and stereoselectivity, which can be advantageous in drug design.

Recent studies have highlighted the potential of 4-methoxy-2-(3-methoxyazetidin-3-yl)methylpyridine as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound effectively inhibits the activity of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. By selectively targeting MAO-B, 4-methoxy-2-(3-methoxyazetidin-3-yl)methylpyridine can help reduce the oxidative stress and neurotoxicity associated with excessive dopamine metabolism.

In addition to its neuroprotective effects, 4-methoxy-2-(3-methoxyazetidin-3-yl)methylpyridine has also shown promise as an anticancer agent. A study published in Cancer Research (2020) reported that this compound exhibits significant antiproliferative activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. This dual functionality—neuroprotection and anticancer activity—makes 4-methoxy-2-(3-methoxyazetidin-3-yl)methylpyridine a versatile candidate for further drug development.

The synthesis of 4-methoxy-2-(3-methoxyazetidin-3-yl)methylpyridine involves a multi-step process that combines modern synthetic techniques with advanced purification methods. Key steps include the formation of the azetidine ring through a ring-closing metathesis reaction and the subsequent functionalization of the pyridine ring via nucleophilic substitution reactions. The use of green chemistry principles, such as catalytic processes and solvent-free conditions, has been explored to improve the sustainability and efficiency of the synthesis.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methoxy-2-(3-methoxyazetidin-3-yl)methylpyridine. Preliminary results from Phase I trials have shown that this compound is well-tolerated by patients with minimal side effects. Ongoing Phase II trials are focusing on specific patient populations with Parkinson's disease and advanced-stage cancers to further validate its therapeutic potential.

In conclusion, 4-methoxy-2-(3-methoxyazetidin-3-yl)methylpyridine (CAS No. 2228915-44-2) represents a promising lead compound in the development of novel therapeutics for neurological disorders and cancer. Its unique chemical structure and multifaceted biological activities make it an exciting area of research for both academic scientists and pharmaceutical companies. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of these challenging diseases.